Cas no 1361907-03-0 (3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile)

• Product name: 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile
• CAS No: 1361907-03-0
• MF: C₁₃H₃Cl₂F₄N
• MW: 320.069235086441
• CID: 5000067

3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile

• Inchi： 1S/C13H3Cl2F4N/c14-6-1-5(2-7(15)3-6)9-12(18)10(16)8(4-20)11(17)13(9)19/h1-3H
• InChI Key： JOIYTJAQGILRNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=C(C(C#N)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8

Additional information on 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile

Research Briefing on 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile (CAS: 1361907-03-0)

The compound 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile (CAS: 1361907-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile as a key intermediate in the synthesis of novel fluorinated biphenyl derivatives. These derivatives are being explored for their potential in drug development, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. The compound's unique halogenated and fluorinated structure contributes to its stability and bioavailability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing high affinity and specificity for certain CYP isoforms. These findings suggest potential applications in personalized medicine, where modulating drug metabolism could enhance therapeutic outcomes.

Another area of interest is the compound's role in agrochemical research. A recent report in ACS Agricultural Science & Technology highlighted its use as a precursor in the development of next-generation pesticides. The fluorinated and chlorinated moieties of the compound contribute to its pesticidal activity by disrupting the nervous systems of target pests, while its stability ensures prolonged environmental persistence.

Despite these promising applications, challenges remain in the large-scale synthesis and optimization of 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile. Current synthetic routes often involve multi-step processes with low yields, necessitating further refinement. Additionally, the environmental impact of its degradation products warrants careful evaluation to ensure sustainability.

In conclusion, 3',5'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile represents a versatile compound with significant potential in pharmaceutical and agrochemical applications. Ongoing research aims to address synthetic challenges and expand its utility in targeted therapies and sustainable agriculture. Future studies should focus on optimizing synthesis protocols and conducting in vivo evaluations to validate its therapeutic and pesticidal efficacy.